3-(Bromomethyl)-6-chloro-2-methylpyridine

• CAS No.: 1093879-96-9
• Molecular Formula: C7H7BrClN
• Molecular Weight: 220.49 g/mol
• IUPAC Name: 3-(bromomethyl)-6-chloro-2-methylpyridine
• InChI: InChI=1S/C7H7BrClN/c1-5-6(4-8)2-3-7(9)10-5/h2-3H,4H2,1H3
• InChI Key: QEQVHHFNDDVSRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)Cl)CBr

Description

3-(Bromomethyl)-6-chloro-2-methylpyridine is a useful research compound. Its molecular formula is C7H7BrClN and its molecular weight is 220.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(6-Chloro-2-methylpyridin-3-yl)methanol (500 mg, 3.17 mmol) was taken up in dichloromethane (9.1 mL) and cooled to 0° C. Phosphorus tribromide (0.6 mL, 6.35 mmol) was added dropwise, and the reaction was allowed to warm to room temperature overnight. The reaction was then quenched by slow addition of saturated aqueous sodium bicarbonate, followed by solid sodium carbonate to obtain pH>7. The mixture was extracted with dichloromethane two times. The combined organic layers were dried over magnesium sulfate, filtered, and concentrated under reduced pressure. Purification was performed via silica gel chromatography (0-40% ethyl acetate in hexane) to yield the title compound.